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Compound of Interest

Compound Name: 2-Bromo-7-methoxynaphthalene

Cat. No.: B1282092 Get Quote

Technical Guide: 2-Bromo-7-
methoxynaphthalene
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-7-methoxynaphthalene is a halogenated aromatic compound belonging to the

naphthalene family. As a functionalized naphthalene derivative, it holds potential as a building

block in organic synthesis, particularly in the development of novel pharmaceutical agents and

functional materials. This technical guide provides a comprehensive overview of its physical

and chemical properties, available experimental protocols, and a comparative analysis with its

close isomer, 2-Bromo-6-methoxynaphthalene, for which more extensive experimental data is

available.

Chemical and Physical Properties
Precise experimental data for the physical appearance of 2-Bromo-7-methoxynaphthalene is

not readily available in published literature. However, based on the physical state of its isomer

and other similar naphthalene derivatives, it is presumed to be a solid at room temperature. For

comparative purposes, the experimentally determined properties of the isomeric 2-Bromo-6-

methoxynaphthalene are provided.

Table 1: Chemical Identifiers for 2-Bromo-7-methoxynaphthalene
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Identifier Value

CAS Number 200875-36-1[1]

Molecular Formula C₁₁H₉BrO[1]

Molecular Weight 237.09 g/mol [1]

IUPAC Name 2-bromo-7-methoxynaphthalene[2]

Table 2: Computed Physicochemical Properties of 2-Bromo-7-methoxynaphthalene

Property Value Source

XLogP3 4.2 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem[2]

Hydrogen Bond Acceptor

Count
1 PubChem[2]

Rotatable Bond Count 1 PubChem[2]

Exact Mass 235.98368 g/mol PubChem[2]

Monoisotopic Mass 235.98368 g/mol PubChem[2]

Topological Polar Surface Area 9.2 Å² PubChem[2]

Heavy Atom Count 13 PubChem[2]

Table 3: Experimental Physical Properties of 2-Bromo-6-methoxynaphthalene (Isomer for

Comparison)

Property Value Source

Physical Appearance
White to Almost white powder

to crystal
CymitQuimica[3]

Melting Point 106-109 °C Sigma-Aldrich[4][5]
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Experimental Protocols
Synthesis of 2-Bromo-7-methoxynaphthalene
A documented synthetic route to 2-Bromo-7-methoxynaphthalene starts from 2,7-

dihydroxynaphthalene. The procedure involves the selective monobromination and subsequent

methylation of one of the hydroxyl groups.

Protocol: Synthesis from 2,7-dihydroxynaphthalene[6]

Materials and Equipment:

2,7-dihydroxynaphthalene

Triphenylphosphine (PPh₃)

Bromine (Br₂)

Acetonitrile (CH₃CN)

Nitrogen atmosphere

Standard laboratory glassware for reflux and distillation

Procedure: a. To a 1 L flask under a nitrogen atmosphere, add triphenylphosphine (89.7 g,

0.342 mol) and acetonitrile (350 mL). b. Cool the mixture to 10 °C. c. Slowly add bromine

(17.6 mL, 0.342 mol) dropwise over 10 minutes. d. After the addition is complete, remove the

cooling bath. e. Add 2,7-dihydroxynaphthalene (50.0 g, 0.312 mol) and rinse with an

additional 350 mL of acetonitrile. f. Heat the resulting yellow-brown mixture to reflux for 3

hours. g. Following the reflux, remove the acetonitrile by distillation under reduced pressure

to yield the crude product.

Note: This protocol describes the synthesis of the brominated intermediate. Further steps for

methylation would be required to obtain the final product, which are not detailed in the cited

source.
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Synthesis of 2-Bromo-7-methoxynaphthalene

2,7-Dihydroxynaphthalene

PPh₃, Br₂, Acetonitrile

1. Add reagents

Reflux, 3 hours

2. Heat to reflux

Crude brominated intermediate

3. Forms intermediate

Distillation under
reduced pressure

4. Remove solvent

2-Bromo-7-methoxynaphthalene

5. Isolated Product
(Further methylation implied)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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